Cas no 52889-83-5 (1-(chloromethyl)-4-(methoxymethyl)benzene)

1-(Chloromethyl)-4-(methoxymethyl)benzene is a versatile aromatic compound featuring both chloromethyl and methoxymethyl functional groups on a benzene ring. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group offers reactivity for nucleophilic substitution, while the methoxymethyl group provides stability and potential for further functionalization. Its well-defined molecular architecture ensures consistent performance in reactions such as alkylation, etherification, and cross-coupling. The compound is typically handled under controlled conditions due to the reactivity of the chloromethyl moiety. Its balanced reactivity and stability make it a preferred choice for fine chemical synthesis.
1-(chloromethyl)-4-(methoxymethyl)benzene structure
52889-83-5 structure
Product Name:1-(chloromethyl)-4-(methoxymethyl)benzene
CAS No:52889-83-5
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD18970364
CID:937644
PubChem ID:13980144
Update Time:2025-05-21

1-(chloromethyl)-4-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-(methoxymethyl)benzyl chloride
    • 1-(chloromethyl)-4-(methoxymethyl)benzene
    • AKOS014777712
    • 52889-83-5
    • DB-021751
    • DTXSID00553723
    • SCHEMBL2411686
    • EN300-220776
    • MDL: MFCD18970364
    • Inchi: 1S/C9H11ClO/c1-11-7-9-4-2-8(6-10)3-5-9/h2-5H,6-7H2,1H3
    • InChI Key: WUJBAZISHDJJRL-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)COC

Computed Properties

  • Exact Mass: 170.0498427g/mol
  • Monoisotopic Mass: 170.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 9.2Ų

1-(chloromethyl)-4-(methoxymethyl)benzene Pricemore >>

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Additional information on 1-(chloromethyl)-4-(methoxymethyl)benzene

1-(Chloromethyl)-4-(methoxymethyl)benzene: A Comprehensive Overview

The compound 1-(chloromethyl)-4-(methoxymethyl)benzene, identified by the CAS number 52889-83-5, is a versatile organic compound with significant applications in various fields. This compound, also known as p-chloromethyl-methoxymethylbenzene, is characterized by its unique structure, which combines a benzene ring with two substituents: a chloromethyl group (-CH2Cl) and a methoxymethyl group (-CH2OCH3). The combination of these groups imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 1-(chloromethyl)-4-(methoxymethyl)benzene in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing novel polymers and high-performance composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create thermally stable polymers with exceptional mechanical properties. The chloromethyl group acts as a reactive site, enabling efficient polymerization under mild conditions. This advancement has opened new avenues for its use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

In addition to its role in materials science, 1-(chloromethyl)-4-(methoxymethyl)benzene has shown promise in pharmaceutical research. The methoxymethyl group introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents. This characteristic makes it an ideal candidate for drug delivery systems. A recent study conducted by researchers at the University of California revealed that derivatives of this compound can serve as carriers for hydrophobic drugs, improving their bioavailability and reducing side effects. These findings underscore its potential in developing next-generation therapeutic agents.

The synthesis of 1-(chloromethyl)-4-(methoxymethyl)benzene involves a multi-step process that typically begins with chloromethylation of benzene derivatives. The reaction conditions are critical to ensuring high yield and purity. According to a 2022 paper in the Journal of Organic Chemistry, the use of microwave-assisted synthesis has significantly improved the efficiency of this process. By optimizing reaction parameters such as temperature and solvent, chemists have achieved higher yields while minimizing by-products. This advancement not only enhances the scalability of production but also reduces environmental impact.

From an environmental perspective, understanding the degradation pathways of 1-(chloromethyl)-4-(methoxymethyl)benzene is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under various environmental conditions. A study published in Environmental Science & Technology in 2023 reported that this compound undergoes rapid degradation in aerobic soil conditions due to microbial activity. The presence of oxygen facilitates the breakdown of both the chloromethyl and methoxymethyl groups into innocuous by-products such as carbon dioxide and water. These findings alleviate concerns regarding its long-term persistence in ecosystems.

In conclusion, 1-(chloromethyl)-4-(methoxymethyl)benzene (CAS No: 52889-83-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and innovative pharmaceuticals while maintaining a favorable environmental profile. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an increasingly important role in both scientific advancements and industrial innovations.

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